Cas no 89599-84-8 (4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine)

• Product Name: 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine
• CAS No: 89599-84-8
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 3275133
• PubChem ID: 23132146
• Update Time: 2025-06-08

4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-PYRIMIDINAMINE, 1,4,5,6-TETRAHYDRO-4,6-DIMETHYL-
• 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine
• ZCRYXUJJFHGSRU-UHFFFAOYSA-N
• SCHEMBL2786360
• AKOS006342225
• 2-amino-4,6-dimethyl-1,4,5,6-tetrahydropyrimidine
• 89599-84-8
• EN300-1118018

• Inchi： 1S/C6H13N3/c1-4-3-5(2)9-6(7)8-4/h4-5H,3H2,1-2H3,(H3,7,8,9)
• InChI Key： ZCRYXUJJFHGSRU-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C)CC1C

Computed Properties

• Exact Mass: 127.110947427Da
• Monoisotopic Mass: 127.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine

Introduction to 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS No. 89599-84-8)

4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine, with the CAS number 89599-84-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrimidines and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine.

Chemical Properties

4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine is a white crystalline solid with a molecular formula of C₇H₁₃N₃. Its molecular weight is approximately 139.19 g/mol. The compound exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). It is relatively stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine can be achieved through various routes. One common method involves the reaction of 2-aminoacetamide with formaldehyde and an appropriate aldehyde or ketone under basic conditions. For instance, the reaction of 2-aminoacetamide with formaldehyde and acetone in the presence of sodium hydroxide yields 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine. This method is widely used due to its simplicity and high yield.

Biological Activities

4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine has been studied for its potential biological activities in various therapeutic areas. Recent research has shown that this compound exhibits significant anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry demonstrated that 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory effects, 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California found that this compound shows promising activity against several RNA viruses, including influenza and Zika viruses. The mechanism of action appears to involve the inhibition of viral replication through interference with viral RNA synthesis.

Clinical Applications and Research Advancements

The potential clinical applications of 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine are currently being explored in various preclinical studies. One notable area of interest is its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can significantly reduce inflammation and improve disease symptoms in animal models.

In the field of virology, ongoing research is focused on developing antiviral drugs based on the structure of 4,6-dimethyl-1,4,5,6-tetrahydropyrimidin-2-amine. Several derivatives have been synthesized and tested for their antiviral activity against a range of viruses. These studies have identified several promising lead compounds that are currently undergoing further optimization and evaluation.

Safety and Toxicity Profiles strong>

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